Cas no 2172140-23-5 (2-(1-{(tert-butoxy)carbonylamino}-2,3-dimethylcyclobutyl)acetic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonylamino}-2,3-dimethylcyclobutyl)acetic acid
• CAS No: 2172140-23-5
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 6115793
• PubChem ID: 165532334
• Update Time: 2025-07-23

2-(1-{(tert-butoxy)carbonylamino}-2,3-dimethylcyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(tert-butoxy)carbonylamino}-2,3-dimethylcyclobutyl)acetic acid
• 2172140-23-5
• 2-(1-{[(tert-butoxy)carbonyl]amino}-2,3-dimethylcyclobutyl)acetic acid
• EN300-1286574

• Inchi： 1S/C13H23NO4/c1-8-6-13(9(8)2,7-10(15)16)14-11(17)18-12(3,4)5/h8-9H,6-7H2,1-5H3,(H,14,17)(H,15,16)
• InChI Key： QWRBXKRGPPKVMI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(=O)O)CC(C)C1C)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(1-{(tert-butoxy)carbonylamino}-2,3-dimethylcyclobutyl)acetic acid

Comprehensive Overview of 2-(1-{(tert-butoxy)carbonylamino}-2,3-dimethylcyclobutyl)acetic acid (CAS No. 2172140-23-5)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-(1-{(tert-butoxy)carbonylamino}-2,3-dimethylcyclobutyl)acetic acid (CAS No. 2172140-23-5) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclobutyl core and tert-butoxycarbonyl (Boc) protecting group, is widely utilized in peptide synthesis, drug discovery, and material science. Its structural complexity and functional versatility make it a valuable intermediate for researchers aiming to develop novel therapeutic agents or advanced materials.

The compound's Boc-protected amino group is particularly noteworthy, as it offers stability under various reaction conditions while allowing for selective deprotection when needed. This feature aligns with the growing demand for sustainable chemistry and green synthesis methods, topics that dominate current scientific discourse. Researchers frequently search for Boc-protecting group applications or cyclobutane derivatives in drug design, highlighting the relevance of this compound in contemporary studies.

From a synthetic perspective, 2-(1-{(tert-butoxy)carbonylamino}-2,3-dimethylcyclobutyl)acetic acid serves as a key building block for constructing more complex molecules. Its acetic acid moiety enables further functionalization, making it adaptable for cross-coupling reactions or esterifications. This adaptability resonates with the increasing focus on modular synthesis and high-throughput screening in pharmaceutical R&D. Laboratories exploring small molecule libraries or fragment-based drug discovery often seek such versatile intermediates to accelerate their workflows.

The compound's 2,3-dimethylcyclobutyl ring introduces steric constraints that can influence conformational preferences in target molecules—a property highly valued in medicinal chemistry for optimizing drug-receptor interactions. This aspect connects to trending searches like conformationally restricted scaffolds and bioisosteres in lead optimization, demonstrating its alignment with cutting-edge research priorities.

Quality control and analytical characterization of CAS No. 2172140-23-5 typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The pharmaceutical industry's emphasis on QC/QA compliance and regulatory standards has made proper compound characterization a hot topic, with many researchers investigating analytical method validation for such specialized chemicals.

In material science applications, the compound's rigid cyclobutane structure contributes to thermal stability—a property increasingly sought after in high-performance polymers and electronic materials. This connects with industry trends toward heat-resistant coatings and advanced composite materials, areas where users frequently search for novel chemical components.

As research continues to explore the boundaries of structure-activity relationships, compounds like 2-(1-{(tert-butoxy)carbonylamino}-2,3-dimethylcyclobutyl)acetic acid will remain crucial tools for scientific advancement. Its multifaceted applications across drug development, materials engineering, and synthetic methodology ensure its ongoing relevance in both academic and industrial settings.